Cas no 2138223-62-6 (3-(2-chlorophenyl)prop-2-yne-1-sulfonyl chloride)

• Product Name: 3-(2-chlorophenyl)prop-2-yne-1-sulfonyl chloride
• CAS No: 2138223-62-6
• MF: C₉H₆Cl₂O₂S
• MW: 249.113739490509
• CID: 6278195
• PubChem ID: 165474228
• Update Time: 2025-05-21

3-(2-chlorophenyl)prop-2-yne-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)prop-2-yne-1-sulfonyl chloride
• EN300-1131458
• 2138223-62-6

• Inchi： 1S/C9H6Cl2O2S/c10-9-6-2-1-4-8(9)5-3-7-14(11,12)13/h1-2,4,6H,7H2
• InChI Key： JNDAOZSCMQKDRQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C#CCS(=O)(=O)Cl

Computed Properties

• Exact Mass: 247.9465560g/mol
• Monoisotopic Mass: 247.9465560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-(2-chlorophenyl)prop-2-yne-1-sulfonyl chloride

3-(2-chlorophenyl)prop-2-yne-1-sulfonyl chloride: A Comprehensive Overview

The compound 3-(2-chlorophenyl)prop-2-yne-1-sulfonyl chloride (CAS No. 2138223-62-6) is a highly specialized organic sulfur compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which includes a sulfonyl chloride group attached to a propargyl chain and a chlorophenyl moiety. The sulfonyl chloride functional group is known for its reactivity, making this compound a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

Recent studies have highlighted the potential of 3-(2-chlorophenyl)prop-2-yne-1-sulfonyl chloride in the development of novel therapeutic agents. Researchers have explored its ability to act as a building block for constructing complex molecular architectures, particularly in the context of drug discovery. The chlorophenyl group introduces electronic and steric effects that can modulate the pharmacokinetic properties of the resulting compounds, making this molecule a versatile tool in medicinal chemistry.

In terms of synthesis, 3-(2-chlorophenyl)prop-2-yne-1-sulfonyl chloride can be prepared via a variety of routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the desired scale and purity of the product. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process, ensuring high yields and minimal by-products.

The physical and chemical properties of this compound are critical to its applications. For instance, its solubility in organic solvents facilitates its use in solution-phase reactions, while its thermal stability enables it to withstand harsh reaction conditions. The sulfonyl chloride group is particularly reactive toward nucleophiles, making it an excellent electrophilic partner in coupling reactions. This reactivity has been leveraged in the synthesis of sulfonamides, sulfonates, and other sulfur-containing compounds with diverse functionalities.

One of the most promising areas of application for 3-(2-chlorophenyl)prop-2-yne-1-sulfonyl chloride is in materials science. Researchers have investigated its role as a precursor for the synthesis of advanced polymers and coatings. The incorporation of this compound into polymer networks has been shown to enhance mechanical properties such as tensile strength and flexibility. Additionally, its ability to participate in click chemistry reactions has opened new avenues for the development of cross-linked materials with tailored properties.

In recent years, there has been growing interest in the use of 3-(2-chlorophenyl)prop-2-yne-1-sulfonyl chloride in bioconjugation chemistry. This field focuses on linking small molecules to biomolecules such as proteins and nucleic acids, enabling applications in diagnostics and therapeutics. The reactivity of the sulfonyl chloride group allows for efficient conjugation with amino groups on proteins, making this compound a valuable tool in this emerging area.

The environmental impact and safety profile of 3-(2-chlorophenyl)prop-2-yne-1-sulfonyl chloride are also important considerations. Studies have shown that this compound exhibits moderate toxicity, with potential risks associated with prolonged exposure or improper handling. However, its use in controlled laboratory settings under appropriate safety protocols minimizes these risks. Efforts are ongoing to develop greener synthetic methods and waste management strategies to reduce its environmental footprint.

In conclusion, 3-(2-chlorophenyl)prop-2-yne-1-sulfonyl chloride (CAS No. 2138223-62-6) is a versatile and reactive compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, materials science, and medicinal chemistry. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing scientific innovation.